Explore by Category Amino Acids

2-Aminobicyclo[2.2.1]heptane-2-carboxylic acid

Introducing '2-Aminobicyclo[2.2.1]heptane-2-carboxylic acid', a fascinating chemical compound with diverse scientific applications. Discover its unique properties and how it contributes to groundbreaking research.

CAS No.:20448-79-7

Molecular Formula:C8H13NO2

Molecular Weight:155.19 g/mol

Availability: In Stock

D-Alanine benzyl ester p-toluenesulfonate salt

O-Benzyl-D-alanine toluene-p-sulphonate is a chemical compound used in scientific research. It possesses diverse applications due to its unique properties, such as its ability to act as a catalyst and its potential in drug synthesis.

CAS No.:41036-32-2

Molecular Formula:C17H21NO5S

Molecular Weight:351.4 g/mol

Availability: In Stock

Bradykinin Fragment 1-7

Arg-Pro-Pro-Gly-Phe-Ser-Pro is a chemical compound commonly found in proteins. Its unique structure and properties make it valuable for scientific research, particularly in the field of biochemistry and drug development. Its application extends to studying protein-protein interactions and designing therapeutic interventions. Further exploration of this compound can unlock numerous possibilities in the realm of scientific advancements.

CAS No.:23815-87-4

Molecular Formula:C35H52N10O9

Molecular Weight:756.8 g/mol

Availability: In Stock

D-Allylglycine

(2R)-2-aminopent-4-enoic acid, a versatile chemical compound, holds immense potential in scientific research. With its complex structure and diverse applications, this compound is indispensable in studying enzymatic mechanisms, drug design, and protein synthesis. Explore the boundless possibilities of (2R)-2-aminopent-4-enoic acid today!

CAS No.:54594-06-8

Molecular Formula:C5H9NO2

Molecular Weight:115,13 g/mole

Availability: In Stock

L-Aspartic acid beta-hydroxamate

N-Hydroxy-L-asparagine is a chemical compound with diverse applications in scientific research. It acts as a key building block for various pharmaceutical and biotechnological advancements due to its unique properties. Its potential in drug synthesis, enzyme inhibitors, and protein modifications make it a valuable tool for understanding biological processes. Its versatility and significance in scientific investigations make N-Hydroxy-L-asparagine an indispensable compound.

CAS No.:1955-68-6

Molecular Formula:C4H8N2O4

Molecular Weight:148.12 g/mol

Availability: In Stock

Biocytin hydrochloride

Chemical compound '2-Amino-6-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]hexanoic acid;hydrochloride' is a versatile substance used extensively in scientific research due to its unique properties. It finds applications in various fields such as drug discovery, biochemistry, and molecular biology, facilitating groundbreaking advancements. Its intricate structure enables intricate interactions, making it an invaluable tool for understanding complex biological processes.

CAS No.:98930-70-2

Molecular Formula:C16H29ClN4O4S

Molecular Weight:408.9 g/mol

Availability: In Stock

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